Cas no 78210-63-6 (2-CYCLOPENTEN-1-ONE, 3-ETHYL-4-HYDROXY-)

2-CYCLOPENTEN-1-ONE, 3-ETHYL-4-HYDROXY- structure

78210-63-6 structure

Product Name:2-CYCLOPENTEN-1-ONE, 3-ETHYL-4-HYDROXY-

CAS No:78210-63-6

MF:C₇H₁₀O₂

MW:126.153102397919

CID:3257377

PubChem ID:70542814

Update Time:2025-04-21

2-CYCLOPENTEN-1-ONE, 3-ETHYL-4-HYDROXY- Chemical and Physical Properties

Names and Identifiers

- 2-CYCLOPENTEN-1-ONE, 3-ETHYL-4-HYDROXY-
- 3-Ethyl-4-hydroxy-2-cyclopenten-1-one
- 3-ethyl-4-hydroxycyclopent-2-enone
- 78210-63-6
- SCHEMBL11227201
- G82771
- Inchi： 1S/C7H10O2/c1-2-5-3-6(8)4-7(5)9/h3,7,9H,2,4H2,1H3
- InChI Key： RRNNWXFFQNCUFH-UHFFFAOYSA-N
- SMILES： OC1CC(C=C1CC)=O

Computed Properties

Exact Mass: 126.068079557g/mol
Monoisotopic Mass: 126.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 37.3Å²

2-CYCLOPENTEN-1-ONE, 3-ETHYL-4-HYDROXY- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AB53670-10mg	3-Ethyl-4-hydroxy-2-cyclopenten-1-one	78210-63-6	95%+	10mg	$972.00	2024-04-19
A2B Chem LLC	AB53670-25mg	3-Ethyl-4-hydroxy-2-cyclopenten-1-one	78210-63-6	95%+	25mg	$1934.00	2024-04-19

2-CYCLOPENTEN-1-ONE, 3-ETHYL-4-HYDROXY- Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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